Cas no 4596-92-3 (5-Chlorobenzo[c]isoxazole)

• Product Name: 5-Chlorobenzo[c]isoxazole
• CAS No: 4596-92-3
• MF: C₇H₄ClNO
• MW: 153.565760612488
• MDL: MFCD04004099
• CID: 930107
• PubChem ID: 3564523
• Update Time: 2025-05-24

5-Chlorobenzo[c]isoxazole Chemical and Physical Properties

Names and Identifiers

• 5-Chlorobenzo[c]isoxazole
• 2,1-Benzisoxazole,5-chloro-(7CI,8CI,9CI)
• 5-Chloro-2,1-benzisoxazole
• 5-Chloro-2,1-benzoxazole
• 2,1-Benzisoxazole,5-chloro
• DB-332944
• D82609
• MB03067
• CS-0155628
• SCHEMBL791413
• 2,1-benzisoxazole,5-chloro-
• DTXSID00393702
• AKOS016012910
• BS-16827
• 4596-92-3
• MFCD04004099
• 5-Chloranthranil

• MDL： MFCD04004099
• Inchi： 1S/C7H4ClNO/c8-6-1-2-7-5(3-6)4-10-9-7/h1-4H
• InChI Key： CVYGEOYCOCVPEQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(=CON=2)C=1

Computed Properties

• Exact Mass: 152.99800
• Monoisotopic Mass: 152.9981414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.377±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 79-80 ºC
• Boiling Point: 257.5±13.0 ºC (760 Torr),
• Flash Point: 109.6±19.8 ºC,
• Solubility: Very slightly soluble (0.52 g/l) (25 º C),
• PSA: 26.03000
• LogP: 2.48120

Additional information on 5-Chlorobenzo[c]isoxazole

Research Brief on 5-Chlorobenzo[c]isoxazole (CAS: 4596-92-3): Recent Advances and Applications in Chemical Biology and Medicine

5-Chlorobenzo[c]isoxazole (CAS: 4596-92-3) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. Recent studies have explored its role as a key scaffold in drug discovery, particularly in the development of enzyme inhibitors, antimicrobial agents, and anti-inflammatory compounds. This research brief synthesizes the latest findings on the synthesis, biological activity, and mechanistic insights of 5-Chlorobenzo[c]isoxazole, providing a comprehensive overview for researchers and industry professionals.

One of the most notable advancements in the study of 5-Chlorobenzo[c]isoxazole is its application as a potent inhibitor of specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high selectivity for cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized molecular docking and kinetic assays to elucidate the binding interactions, revealing that the chloro-substituted isoxazole ring plays a critical role in stabilizing the enzyme-inhibitor complex. These findings suggest promising avenues for the development of novel anti-inflammatory drugs with reduced side effects compared to traditional NSAIDs.

In addition to its anti-inflammatory properties, 5-Chlorobenzo[c]isoxazole has shown remarkable antimicrobial activity. Research published in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis by targeting penicillin-binding proteins (PBPs). Furthermore, structural modifications of the isoxazole core were found to enhance its bioavailability and reduce cytotoxicity, making it a viable candidate for further preclinical development.

Another groundbreaking application of 5-Chlorobenzo[c]isoxazole lies in its potential as a fluorescent probe for bioimaging. A recent study in Chemical Communications reported the synthesis of a novel isoxazole-based probe capable of selectively detecting reactive oxygen species (ROS) in live cells. The probe's high sensitivity and stability under physiological conditions make it a valuable tool for studying oxidative stress-related diseases, such as cancer and neurodegenerative disorders. This innovation underscores the compound's versatility beyond traditional therapeutic roles.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of 5-Chlorobenzo[c]isoxazole derivatives. Current research efforts are focused on improving solubility and metabolic stability through rational drug design and formulation strategies. Collaborative initiatives between academia and industry are also exploring large-scale synthesis methods to facilitate clinical translation. As the field progresses, 5-Chlorobenzo[c]isoxazole is poised to play a pivotal role in addressing unmet medical needs across multiple therapeutic areas.